Cas no 794501-01-2 (2-[3-(trifluoromethyl)benzyl]piperidine)

2-[3-(trifluoromethyl)benzyl]piperidine structure
794501-01-2 structure
Product Name:2-[3-(trifluoromethyl)benzyl]piperidine
CAS No:794501-01-2
MF:C13H16F3N
MW:243.268054008484
CID:871671
PubChem ID:11185088
Update Time:2025-04-19

2-[3-(trifluoromethyl)benzyl]piperidine Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(trifluoromethyl)benzyl]piperidine
    • 2-(3-TRIFLUOROMETHYL-BENZYL)-PIPERIDINE
    • 2-[[3-(trifluoromethyl)phenyl]methyl]piperidine
    • 2-([3-(TRIFLUOROMETHYL)PHENYL]METHYL)PIPERIDINE
    • SCHEMBL3347781
    • 794501-01-2
    • DTXSID60458083
    • AKOS012084173
    • ZPZRBRRCSKRQFL-UHFFFAOYSA-N
    • AB49929
    • Inchi: 1S/C13H16F3N/c14-13(15,16)11-5-3-4-10(8-11)9-12-6-1-2-7-17-12/h3-5,8,12,17H,1-2,6-7,9H2
    • InChI Key: ZPZRBRRCSKRQFL-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CC1CCCCN1)(F)F

Computed Properties

  • Exact Mass: 243.12300
  • Monoisotopic Mass: 243.12348400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.135
  • Boiling Point: 272.2°C at 760 mmHg
  • Flash Point: 118.4°C
  • Refractive Index: 1.477
  • PSA: 12.03000
  • LogP: 3.71880

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